
Chlorthal-dimethyl-d6: An In-depth Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical applications of Chlorthal-dimethyl-d6. This deuterated analog of the herbicide

Chlorthal-dimethyl is a critical tool in modern analytical chemistry, primarily utilized as an

internal standard for quantitative analysis.

Core Chemical Properties
Chlorthal-dimethyl-d6, the deuterium-labeled version of Chlorthal-dimethyl, is essential for

accurate quantification in complex matrices. Below is a summary of its key chemical and

physical properties. While specific experimental data for the deuterated form, such as melting

and boiling points, are not readily available in the literature, they are predicted to be very

similar to the unlabeled compound.
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Property Value Source

IUPAC Name

dimethyl 2,3,5,6-

tetrachlorobenzene-1,4-

dicarboxylate-d6

N/A

Synonyms

Dimethyl

tetrachloroterephthalate-d6,

DCPA-d6, Dacthal-d6

[1]

CAS Number 350818-66-5 [1]

Molecular Formula C₁₀D₆Cl₄O₄ [1]

Molecular Weight 338.00 g/mol [1]

Appearance
Predicted: Colourless to grey

crystalline powder
[2]

Melting Point Predicted: ~156 °C [3]

Boiling Point Predicted: ~345 °C [3]

Solubility in Water Predicted: Low [2]

Organic Solvent Solubility
Predicted: Soluble in benzene,

toluene, xylene, and acetone
[3]

Synthesis and Purification
The synthesis of Chlorthal-dimethyl-d6 follows the same principles as its non-deuterated

counterpart, with the key difference being the use of a deuterated reagent. The primary route

involves the esterification of tetrachloroterephthalic acid with deuterated methanol (Methanol-

d4).

Experimental Protocol: Synthesis of Chlorthal-dimethyl-
d6
Objective: To synthesize Chlorthal-dimethyl-d6 via the esterification of tetrachloroterephthalic

acid.
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Materials:

Tetrachloroterephthalic acid

Methanol-d4 (CD₃OD)

Sulfuric acid (catalyst)

Anhydrous sodium sulfate

Dichloromethane

Hexane

Procedure:

In a round-bottom flask, suspend tetrachloroterephthalic acid in an excess of Methanol-d4.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess Methanol-d4 under reduced pressure.

Dissolve the residue in dichloromethane and wash with a saturated sodium bicarbonate

solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent to

yield the crude product.

Purify the crude Chlorthal-dimethyl-d6 by recrystallization from a mixture of

dichloromethane and hexane.

Collect the purified crystals by filtration and dry under vacuum.
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Diagram 1: Synthesis workflow for Chlorthal-dimethyl-d6.

Analytical Applications
Chlorthal-dimethyl-d6 is predominantly used as an internal standard in quantitative analytical

methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS), for the detection of Chlorthal-dimethyl and other

pesticides in various matrices.[1]

Experimental Protocol: Quantification of Chlorthal-
dimethyl using GC-MS with Chlorthal-dimethyl-d6 as an
Internal Standard
Objective: To accurately quantify the concentration of Chlorthal-dimethyl in an environmental

sample using an internal standard method.

Materials:

Sample extract (e.g., soil, water)

Chlorthal-dimethyl analytical standard

Chlorthal-dimethyl-d6 internal standard solution (of known concentration)
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Acetonitrile (HPLC grade)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Preparation of Calibration Standards: Prepare a series of calibration standards by spiking

known amounts of Chlorthal-dimethyl analytical standard into a constant volume of the

Chlorthal-dimethyl-d6 internal standard solution.

Sample Preparation: To a known volume of the sample extract, add a precise volume of the

Chlorthal-dimethyl-d6 internal standard solution.

GC-MS Analysis:

Inject a specific volume of the prepared standards and samples into the GC-MS system.

GC Conditions:

Inlet Temperature: 250°C

Carrier Gas: Helium

Oven Program: Start at 100°C, ramp to 280°C.

MS Conditions:

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring

(MRM). Monitor characteristic ions for both Chlorthal-dimethyl and Chlorthal-dimethyl-
d6.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of Chlorthal-dimethyl to

the peak area of Chlorthal-dimethyl-d6 against the concentration of Chlorthal-dimethyl

for the calibration standards.
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Determine the concentration of Chlorthal-dimethyl in the sample by calculating its peak

area ratio to the internal standard and using the calibration curve.
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Diagram 2: Analytical workflow for quantification using an internal standard.

Biological Activity and Signaling Pathways
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The biological activity of Chlorthal-dimethyl, the non-deuterated parent compound, involves the

inhibition of microtubule assembly, which disrupts cell division and seed germination.[2] This

mechanism of action is the basis for its use as a selective, non-systemic herbicide.[2] There is

no evidence to suggest that the deuterated form, Chlorthal-dimethyl-d6, has a different

mechanism of action. However, its primary application is not in biological systems but as a

tracer and internal standard in analytical chemistry.[1] Due to its use as an analytical tool, there

are no described signaling pathways specifically involving Chlorthal-dimethyl-d6.
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Diagram 3: Mechanism of action of Chlorthal-dimethyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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